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Compound of Interest

Compound Name: 3-Pentadecylphenol

Cat. No.: B1217947 Get Quote

Efficacy in Material Science: Modification of
Phenolic Resins
3-Pentadecylphenol has been effectively used as a modifier to enhance the mechanical

properties of phenolic resins. Its incorporation addresses the inherent brittleness of these

resins, a significant drawback in many applications.

Comparative Performance Data
The following table summarizes the impact of varying concentrations of 3-Pentadecylphenol
on the mechanical properties of phenolic foam, comparing it to an unmodified phenolic foam.
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Property
Unmodified
Phenolic Foam

Phenolic Foam
+ 5% 3-
Pentadecylphe
nol

Phenolic Foam
+ 15% 3-
Pentadecylphe
nol

Phenolic Foam
+ 23% 3-
Pentadecylphe
nol

Bending Strength

(MPa)
0.22 ~0.25 ~0.32 ~0.30

Compressive

Strength (MPa)
~0.14 ~0.16 ~0.19 0.21

Water Absorption

Rate (%)
~8 ~5 ~4.5 ~4

**Apparent

Density (mg/cm³)

**

40-50 <40 <40 <40

Data extracted from a study on modified foamable phenolic resin[1][2][3].

Experimental Protocol: In Situ Modification of Phenolic
Resin
Materials:

Phenol

3-Pentadecylphenol

Paraformaldehyde

Sodium hydroxide (catalyst)

Procedure:

Phenol and 3-Pentadecylphenol are added to a three-necked flask and stirred at 60-65 °C.

Sodium hydroxide is added as a catalyst, and the mixture is stirred for 5 minutes.
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Paraformaldehyde is added in three batches over 30 minutes, and the reaction is maintained

for 30-40 minutes.

The temperature is raised to 85-90 °C, and the reaction continues for approximately 90

minutes to yield the modified phenolic resin[1][4].

Visualization of Synthesis Workflow
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Caption: Workflow for the synthesis of 3-Pentadecylphenol modified phenolic resin.

Efficacy in Drug Delivery: Liposomal Formulation
3-Pentadecylphenol (referred to as KW101 in some studies) has been investigated as a

stabilizing agent in liposomal formulations of the anticancer drug docetaxel. These formulations

aim to improve drug solubility, stability, and bioavailability.

Comparative Cytotoxicity Data
A study on a novel pegylated liposomal formulation of docetaxel containing a 3-n-

pentadecylphenol derivative (KW101) demonstrated its efficacy against breast cancer cell lines.

While specific IC50 values for direct comparison are not provided in the reviewed literature, the

study reports that the liposomes with docetaxel and the 3-pentadecylphenol derivative

showed:

Similar cytotoxicity to free docetaxel on MCF-7 and MDA-MB-231 breast cancer cell lines.

Higher toxicity in the drug-resistant NCI/ADR-RES cell line compared to free docetaxel[5].

Another review mentioned that docetaxel-containing liposomes prepared with hydrogenated

soybean phosphatidylcholine (HSPC), 3-n-pentadecylphenol (KW101), and DSPE-PEG2000

exhibited higher cytotoxicity to MCF-7 cells compared to free docetaxel[6].

Conceptual Diagram of Liposomal Drug Delivery
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Caption: Conceptual diagram of a liposome containing a drug and 3-Pentadecylphenol.
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Antioxidant and Anticancer Potential
While the direct therapeutic efficacy of 3-Pentadecylphenol as a standalone antioxidant or

anticancer agent is not extensively documented with comparative quantitative data in the

reviewed literature, its chemical structure as a phenolic lipid suggests potential in these areas.

Phenolic compounds are known to exert antioxidant effects by scavenging free radicals.

Generalized Antioxidant Mechanism of Phenolic
Compounds

Antioxidant Action
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Click to download full resolution via product page

Caption: Generalized mechanism of free radical scavenging by a phenolic antioxidant.

In conclusion, the current body of peer-reviewed literature strongly supports the efficacy of 3-
Pentadecylphenol as a valuable modifier in material science, enhancing the properties of

phenolic resins. Its role in drug delivery systems is promising, particularly in stabilizing

liposomal formulations for cancer therapy. However, more direct, quantitative, and comparative

studies are needed to fully elucidate its potential as a standalone therapeutic agent for its

antioxidant and anticancer properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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